N,3,5-trimethyl-1-(4-methylbenzenesulfonyl)-N-phenyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N,3,5-trimethyl-1-(4-methylphenyl)sulfonyl-N-phenylpyrazole-4-sulfonamide
• InChI: InChI=1S/C19H21N3O4S2/c1-14-10-12-18(13-11-14)27(23,24)22-16(3)19(15(2)20-22)28(25,26)21(4)17-8-6-5-7-9-17/h5-13H,1-4H3
• InChI Key: WVCKMKZNIUUHSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C(=C(C(=N2)C)S(=O)(=O)N(C)C3=CC=CC=C3)C
• Molecular Formula: C19H21N3O4S2
• Molecular Weight: 419.5 g/mol

Description

N,3,5-trimethyl-1-(4-methylbenzenesulfonyl)-N-phenyl-1H-pyrazole-4-sulfonamide, also known as TAK-242, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. TAK-242 has been found to have anti-inflammatory and immunomodulatory effects, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Overview of Sulfonamide Applications

Sulfonamide compounds, including N,3,5-trimethyl-1-(4-methylbenzenesulfonyl)-N-phenyl-1H-pyrazole-4-sulfonamide, are a significant class of synthetic antibiotics used for the therapy of bacterial infections and conditions caused by other microorganisms. Beyond their traditional use as antibacterial agents, sulfonamides have found applications across a range of scientific and medicinal fields due to their broad bioactive spectrum. These include roles as antiviral HIV protease inhibitors, anticancer agents, and treatments for Alzheimer’s disease, showcasing their versatility and importance in drug development for various conditions such as cancer, glaucoma, inflammation, and dandruff among the most investigated ones (Gulcin & Taslimi, 2018).

Sulfonamide Derivatives and Their Medicinal Applications

The chemically structural modifications of classical antibacterial aminobenzenesulfonamide have led to sulfonamide derivatives displaying a wide range of medicinal applications. These derivatives, including metal supermolecular complexes, have shown potential as antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsant, antiglaucoma, antidiabetic, and antiepileptic agents. The active research in this area is indicative of the large development value and the ongoing interest in leveraging sulfonamide-based compounds for new therapeutic uses (He Shichao et al., 2016).

Novel Sulfonamide-Based Compounds

Research on N-sulfonylamino azines has highlighted the potential of sulfonamide-based compounds as privileged heterocycles with applications across diuretic, antihypertensive, anti-inflammatory, and anticancer activities. This includes the development of competitive AMPA receptor antagonists based on N-sulfonylamino 1H-quinazoline-2,4-diones, which are promising for treating neurological disorders such as epilepsy and schizophrenia. The ongoing innovation in this domain underscores the capacity of sulfonamide compounds to serve as foundational structures for the development of new therapeutic agents with reduced toxicity and increased activity (Elgemeie, Azzam, & Elsayed, 2019).